1-Acetoxy-2-methoxy-4-(1-propenyl)benzene
Cat. No. B8817471
M. Wt: 206.24 g/mol
InChI Key: IUSBVFZKQJGVEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:13][C:14](=[O:15])[O:16][C:17](=[O:18])[CH3:19].[CH3:1][O:2][c:3]1[cH:4][c:5]([CH:6]=[CH:7][CH3:8])[cH:9][cH:10][c:11]1[OH:12].[cH:20]1[cH:21][cH:22][n:23][cH:24][cH:25]1>>[CH3:1][O:2][c:3]1[cH:4][c:5]([CH:6]=[CH:7][CH3:8])[cH:9][cH:10][c:11]1[O:12][C:14]([CH3:13])=[O:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC=Cc1ccc(O)c(OC)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC=Cc1ccc(OC(C)=O)c(OC)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
